Cas no 2172273-28-6 (5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole)

• Product Name: 5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole
• CAS No: 2172273-28-6
• MF: C₁₁H₉ClF₂N₂S
• MW: 274.717366933823
• CID: 6258562
• PubChem ID: 165529797
• Update Time: 2025-11-01

5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole
• 2172273-28-6
• EN300-1461593
• 5-chloro-3-[4-(difluoromethyl)-3,5-dimethylphenyl]-1,2,4-thiadiazole

• Inchi： 1S/C11H9ClF2N2S/c1-5-3-7(10-15-11(12)17-16-10)4-6(2)8(5)9(13)14/h3-4,9H,1-2H3
• InChI Key： IQDPRYSRURRULI-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=C(C)C(C(F)F)=C(C)C=2)=NS1

Computed Properties

• Exact Mass: 274.0143035g/mol
• Monoisotopic Mass: 274.0143035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54Ų

Additional information on 5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole

Introduction to 5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole (CAS No. 2172273-28-6)

5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole, identified by its CAS number 2172273-28-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple substituents, including a chloro group, difluoromethyl groups, and dimethylphenyl rings, contributes to its unique chemical properties and potential applications.

The molecular framework of 5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole incorporates several key functional groups that enhance its reactivity and biological efficacy. The chloro substituent at the 5-position of the thiadiazole ring often serves as a pharmacophore in drug design, improving binding affinity to target enzymes or receptors. Additionally, the difluoromethyl group at the 4-position of the phenyl ring is frequently employed to modulate metabolic stability and lipophilicity, critical factors in drug development. The dimethylphenyl moiety further contributes to the compound's overall steric and electronic properties, influencing its interactions with biological targets.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated potential in various therapeutic areas. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of compounds within this class. Specifically, modifications such as those found in 5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole have shown promise in preclinical models for treating resistant bacterial infections and certain types of cancer. The structural features of this compound make it a valuable scaffold for further derivatization and optimization.

One of the most compelling aspects of 5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling researchers to explore novel analogs with enhanced pharmacological profiles. For instance, recent advances in medicinal chemistry have demonstrated that thiadiazole derivatives can be modified to improve their solubility and bioavailability while maintaining or even increasing their biological activity. This flexibility makes 2172273-28-6 an attractive candidate for structure-based drug design.

The agrochemical industry has also recognized the potential of thiadiazole-based compounds. Research indicates that certain derivatives exhibit herbicidal and fungicidal properties, making them promising candidates for developing new crop protection agents. The specific arrangement of substituents in 5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole may contribute to its efficacy against a wide range of pests and pathogens while minimizing environmental impact. Such applications are crucial for sustainable agriculture in an era where pest resistance and climate change pose significant challenges.

From a computational chemistry perspective, the study of 2172273-28-6 has provided insights into the relationship between molecular structure and biological activity. Advanced modeling techniques have been employed to predict binding affinities and metabolic pathways associated with this compound. These studies not only aid in rational drug design but also help in understanding the mechanistic basis of its observed effects. The integration of experimental data with computational predictions has become increasingly important in modern pharmaceutical research.

The synthesis of 5-chloro-3-4-(difluoromethyl)-3,5-dimethylphenyl-1,2,4-thiadiazole presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yields and purity. Recent innovations in synthetic methodologies have enabled more efficient routes to complex heterocycles like thiadiazoles. For example, transition metal-catalyzed reactions have been utilized to introduce specific functional groups with high precision. Such advancements are instrumental in accelerating the discovery pipeline for novel bioactive compounds.

Evaluation of 2172273-28-6 in vitro has revealed intriguing pharmacological properties that warrant further investigation. Initial studies suggest that this compound interacts with multiple targets involved in disease pathways relevant to inflammation and cancer progression. The ability to modulate these pathways could lead to therapeutic benefits across several indications. Moreover，the structural motifs present in this molecule align well with known pharmacophores recognized by therapeutic proteins.

The future directions for research on 5-chloro-3-4-(difluoromethyl)-3，5-dimethylphenyl-l，2，4-thiadiazole include exploring its potential as a lead compound for drug development or an intermediate in synthesizing more complex molecules。 Collaborative efforts between academic institutions，biotech companies，and pharmaceutical firms are essential for translating these findings into tangible applications。 As our understanding of disease mechanisms evolves，compounds like 2172273_28_6 will continue to play a pivotal role in addressing unmet medical needs。